Piridin-4-one
Cat. No. B8482464
M. Wt: 95.10 g/mol
InChI Key: MPOYBFYHRQBZPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04758557
Procedure details
14.25 g of 4-pyridone was dissolved in 250 ml of DMF, and 25 ml of ethyl bromoacetate and 31.1 g of potassium carbonate were added thereto and reacted for 2.5 hours at 60° C. After the reaction, the insoluble part was filtrated out, and the remaining filtrate solution was concentrated. The formed residue was purified with silicagel-column chromatography (chloroform/methanol=10/1-5/1), to obtain 22.8 g of 1-ethoxycarbonylmethyl-4-pyridone. This was dissolved in 400 ml of dimethoxyethane and 30 g of Lawesson's reagent was added thereto and reacted for 30 minutes, while heated under reflux. After the reaction, the reaction solution was concentrated, and the residue formed was purified with silicagel-column chromatography (chloroform/methanol=20/1) and then crystallized with dichloromethane/ether, to obtain 13.6 g of 1-ethoxycarbonylmethyl-4-thiopyridone.
Identifiers
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REACTION_CXSMILES
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[N:1]1[CH:6]=[CH:5][C:4](=[O:7])[CH2:3][CH:2]=1.Br[CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11].C(=O)([O-])[O-].[K+].[K+]>CN(C=O)C>[CH2:13]([O:12][C:10]([CH2:9][N:1]1[CH:2]=[CH:3][C:4](=[O:7])[CH:5]=[CH:6]1)=[O:11])[CH3:14] |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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14.25 g
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Type
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reactant
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Smiles
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N1=CCC(C=C1)=O
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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25 mL
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Type
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reactant
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Smiles
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BrCC(=O)OCC
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Name
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Quantity
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31.1 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted for 2.5 hours at 60° C
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Duration
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2.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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After the reaction
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FILTRATION
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Type
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FILTRATION
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Details
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the insoluble part was filtrated out
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the remaining filtrate solution was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The formed residue was purified with silicagel-column chromatography (chloroform/methanol=10/1-5/1)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC(=O)CN1C=CC(C=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 22.8 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
